Cas no 121905-03-1 (4-formyl-1-methyl-1H-pyrazole-5-sulfonamide)

• Product Name: 4-formyl-1-methyl-1H-pyrazole-5-sulfonamide
• CAS No: 121905-03-1
• MF: C₅H₇N₃O₃S
• MW: 189.192379236221
• MDL: MFCD18809746
• CID: 133447
• PubChem ID: 45080598
• Update Time: 2025-06-11

4-formyl-1-methyl-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-sulfonamide,4-formyl-1-methyl-
• 1H-Pyrazole-5-sulfonamide,4-formyl-1-methyl-(9CI)
• 4-formyl-1-methyl-1H-pyrazole-5-sulfonamide
• 121905-03-1
• EN300-294730
• Z2017887919
• 4-formyl-2-methylpyrazole-3-sulfonamide

• MDL： MFCD18809746
• Inchi： 1S/C5H7N3O3S/c1-8-5(12(6,10)11)4(3-9)2-7-8/h2-3H,1H3,(H2,6,10,11)
• InChI Key： JIYHUJSSTPSYMO-UHFFFAOYSA-N
• SMILES： S(C1=C(C=O)C=NN1C)(N)(=O)=O

Computed Properties

• Exact Mass: 189.02091
• Monoisotopic Mass: 189.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2
• XLogP3: -1.4

Experimental Properties

• PSA: 95.05
• LogP: 0.66110

Additional information on 4-formyl-1-methyl-1H-pyrazole-5-sulfonamide

Comprehensive Overview of 4-formyl-1-methyl-1H-pyrazole-5-sulfonamide (CAS No. 121905-03-1): Properties, Applications, and Industry Insights

4-formyl-1-methyl-1H-pyrazole-5-sulfonamide (CAS No. 121905-03-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This sulfonamide derivative combines a pyrazole core with a formyl group, making it a versatile intermediate for synthesizing biologically active molecules. Recent studies highlight its potential in drug discovery, particularly in designing enzyme inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic candidates.

The compound's molecular structure (C₆H₉N₃O₃S) features a 1-methylpyrazole scaffold substituted at the 5-position with a sulfonamide group and at the 4-position with an aldehyde functionality. This arrangement enables diverse chemical modifications, a key reason why researchers frequently search for "4-formyl-1-methyl-1H-pyrazole-5-sulfonamide synthesis" or "CAS 121905-03-1 applications" in scientific databases. Its crystalline form and moderate solubility in polar solvents make it suitable for small-molecule crystallization studies, a trending topic in X-ray crystallography communities.

In the context of green chemistry trends, 121905-03-1 has been investigated as a building block for eco-friendly catalysts. The formyl group allows for Schiff base formation, a reaction pathway widely explored in developing biodegradable materials. This aligns with frequent search queries like "sustainable pyrazole derivatives" or "green synthesis of sulfonamides." Analytical techniques such as HPLC purity analysis and NMR characterization are commonly employed to verify the compound's quality, reflecting industry standards for high-purity intermediates.

Emerging applications include its use in fluorescence probes, where the pyrazole-sulfonamide conjugate system shows tunable emission properties. This addresses the rising interest in "small-molecule sensors" and "bioimaging agents" across academic forums. The compound's metal-chelating ability, facilitated by its nitrogen-rich structure, also makes it relevant to coordination chemistry studies—a subject with increasing publications in 2023-2024.

From a commercial perspective, 4-formyl-1-methyl-1H-pyrazole-5-sulfonamide is cataloged by major chemical suppliers as a research-grade material, often requested under the search term "CAS 121905-03-1 suppliers." Its stability under standard storage conditions (typically 2-8°C in amber vials) ensures compatibility with laboratory workflows, while proper handling requires standard personal protective equipment (PPE)—a frequently discussed topic in laboratory safety guidelines.

Ongoing research explores its structure-activity relationships in medicinal chemistry, particularly for kinase inhibition—a hot topic in cancer drug development. The compound's hydrogen-bonding capacity (from both sulfonamide and aldehyde moieties) makes it valuable for molecular docking studies, as evidenced by growing references in computational chemistry literature. These aspects respond to frequent searches like "pyrazole sulfonamides in drug design" or "121905-03-1 biological activity."

In summary, 4-formyl-1-methyl-1H-pyrazole-5-sulfonamide represents a multifaceted compound bridging academic research and industrial applications. Its relevance to cutting-edge scientific inquiries—from material science to biopharmaceuticals—ensures continued interest, as reflected in search engine analytics and patent filings. Proper documentation of its physicochemical properties and handling protocols remains essential for researchers navigating this specialty chemical landscape.